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Compound of Interest

Compound Name: BRILLIANT BLUE #1

Cat. No.: B1170649

An In-depth Technical Guide to the Solubility of Brilliant Blue #1

Introduction

Brilliant Blue #1, also known as Brilliant Blue FCF, FD&C Blue No. 1, or Acid Blue 9, is a
synthetic organic compound classified as a triarylmethane dye.[1] Its E number is E133, and it
has a color index of 42090.[1] It is widely used as a blue colorant in processed foods,
medications, dietary supplements, and cosmetics.[1][2] The compound typically appears as a
blue powder and is known for its solubility in water and glycerol.[1] Its chemical structure,
featuring sulfonate functional groups, contributes significantly to its solubility characteristics,
particularly in polar solvents.[3] This technical guide provides a comprehensive overview of the
solubility of Brilliant Blue #1 in various aqueous and organic solvents, detailed experimental
protocols for solubility determination, and visual representations of key concepts.

Quantitative Solubility Data

The solubility of Brilliant Blue #1 varies across different solvents, primarily influenced by the
polarity of the solvent and the temperature. The following table summarizes the available
guantitative and qualitative solubility data.
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Solvent Temperature Solubility Source Citation
Water 20 °C 10 g/L [4]
Water 23°C >10 g/L [5]
Water 28 °C 20 g/100mL [6]
Water Ambient 25 mg/mL [31[7]
Water Ambient 30 mg/mL [2]
Water Ambient At least 48 mg/mL [3]
Ethanol Ambient 3 mg/mL [8]
Ethanol Ambient Slightly soluble [3][9]
Ethanol Ambient Marginal solubility [6]
Ethylene Glycol )

Monomethyl Ether Ambient 20 mg/mL [8]
Glycerol Ambient Soluble [1][3][10]
Propylene Glycol Ambient Soluble [11]
Ether Ambient Some solubility [3]
Vegetable Oils Ambient Practically insoluble [8]

Experimental Protocols for Solubility Determination

A standardized and reproducible method is crucial for accurately determining the solubility of
dyes like Brilliant Blue #1. The following protocol is a synthesized methodology based on
established practices for chemical solubility testing and dye analysis.[12][13][14]

Objective: To quantitatively determine the solubility of Brilliant Blue #1 in a given solvent at a
specified temperature.

Materials and Equipment:

 Brilliant Blue #1 powder

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/101920-SDS-EN.pdf
https://www.carlroth.com/medias/SDB-2981-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDExOTF8YXBwbGljYXRpb24vcGRmfGFEVmhMMmc1WVM4NU1UZ3lPVGt3TnprME56Z3lMMU5FUWw4eU9UZ3hYMGRDWDBWT0xuQmtaZ3wxMDE2NWEzMDEyYjI1YTNkNjRkMTA5YjQ5YjVmYjFiNTUzMDlkNzMyNjJlNGM5NDk0NmZlZmE5ZjBjYjJiZjBk
https://spectracolors.com/wp-content/uploads/2017/04/5.FC_.0010P0-TDS.pdf
https://www.smolecule.com/products/s522034
https://file.medchemexpress.com/batch_PDF/HY-D0915/Brilliant-Blue-FCF-DataSheet-MedChemExpress.pdf
https://www.macsenlab.com/speciality-dyes-biological-stains/brilliant-blue-fcf-3844-45-9/
https://www.smolecule.com/products/s522034
https://pubchem.ncbi.nlm.nih.gov/compound/FD_C-Blue-No.-1
https://www.smolecule.com/products/s522034
https://openknowledge.fao.org/server/api/core/bitstreams/e947d1a0-5682-4de6-bf14-6b806d200cce/content
https://spectracolors.com/wp-content/uploads/2017/04/5.FC_.0010P0-TDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/FD_C-Blue-No.-1
https://en.wikipedia.org/wiki/Brilliant_blue_FCF
https://www.smolecule.com/products/s522034
https://encyclopedia.pub/entry/35057
http://www.foodcolourworld.com/fdc-blue-no1.html
https://www.smolecule.com/products/s522034
https://pubchem.ncbi.nlm.nih.gov/compound/FD_C-Blue-No.-1
https://www.benchchem.com/product/b1170649?utm_src=pdf-body
https://www.researchgate.net/publication/230393833_A_new_method_for_the_determination_of_the_solubility_of_disperse_dyes
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/acutetox/invidocs/phiiiprot/solphiii.pdf
https://sdc.org.uk/wp-content/uploads/2022/06/1986JS330.pdf
https://www.benchchem.com/product/b1170649?utm_src=pdf-body
https://www.benchchem.com/product/b1170649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Solvent of interest (e.g., deionized water, ethanol)
Analytical balance

Volumetric flasks and pipettes

Glass test tubes or vials

Vortex mixer

Water bath or incubator for temperature control
Centrifuge

UV-Vis Spectrophotometer

Syringe filters (0.45 pm)

Methodology:

o Preparation of Saturated Solution: a. Accurately weigh an excess amount of Brilliant Blue
#1 powder and add it to a known volume of the solvent in a glass test tube or vial. The
excess solid is to ensure that a saturated solution is achieved. b. Tightly cap the container to
prevent solvent evaporation. c. Place the container in a temperature-controlled water bath or
incubator set to the desired experimental temperature. d. Agitate the mixture for a prolonged
period (e.g., 24-48 hours) using a shaker or vortex mixer to ensure equilibrium is reached.

Sample Separation: a. After the equilibration period, allow the undissolved solid to settle at
the bottom of the container. b. To separate the saturated solution from the excess solid,
centrifuge the sample at a high speed. c. Carefully extract a clear aliquot of the supernatant
using a pipette. To ensure no solid particles are transferred, it is recommended to filter the
supernatant through a syringe filter (0.45 pum).

Concentration Determination via UV-Vis Spectrophotometry: a. Prepare a series of standard
solutions of Brilliant Blue #1 of known concentrations in the same solvent. b. Measure the
absorbance of these standard solutions at the maximum absorption wavelength (Amax) of
Brilliant Blue #1, which is approximately 628-629 nm.[1][9] c. Generate a calibration curve
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by plotting absorbance versus concentration. d. Dilute the saturated sample solution with the
solvent to a concentration that falls within the linear range of the calibration curve. e.
Measure the absorbance of the diluted sample. f. Use the calibration curve to determine the
concentration of the diluted sample. g. Calculate the concentration of the original saturated
solution by multiplying by the dilution factor. This value represents the solubility of Brilliant
Blue #1 in the solvent at the specified temperature.

 Alternative "Solubility Titration" Method: a. This is a simpler and quicker method for
determining solubility.[12] b. Gradually add small, known amounts of Brilliant Blue #1 to a
fixed volume of the solvent. c. After each addition, measure the extinction or light scattering
of the solution in the UV-visible region. d. Plot the measured value against the total amount
of dye added. e. A sharp change in the slope of the curve indicates the point at which the
solubility has been exceeded. The solubility is determined from the intersection of the two
linear portions of the curve.[12]

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Experimental workflow for determining the solubility of Brilliant Blue #1.

Solubility of Brilliant Blue #1 based on Solvent Polarity
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Caption: Relationship between solvent polarity and Brilliant Blue #1 solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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